Cas no 1700611-18-2 (tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate is a chiral piperidine derivative featuring both amino and fluoro substituents at the 3- and 4-positions, respectively. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound serves as a versatile intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting CNS disorders and enzyme inhibition. The stereochemistry (3R,4S) ensures precise spatial orientation, critical for enantioselective applications. Its fluorine moiety can influence metabolic stability and binding affinity, making it valuable in drug design. The Boc-protected amine allows for further functionalization, supporting diverse synthetic routes with high efficiency.

tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate structure

1700611-18-2 structure

Product Name:tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate

CAS No:1700611-18-2

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

MDL:MFCD28010921

CID:4611652

PubChem ID:91825822

Update Time:2025-10-23

tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate
- cis-(1-Boc)-3-Amino-4-fluoropiperidine
- tert-butyl cis-3-amino-4-fluoropiperidine-1-carboxylate
- (3R,4S)-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
- cis-3-amino-1-boc-4-fluoropiperidine
- SB10636
- cis-1-Boc-3-Amino-4-fluoropiperidine
- FCH4273289
- SB10637
- AK170350
- (3R,4S)-1-Boc-3-amino-4-fluoropiperidine
- t-Butyl (3R,4S)-3-amino
- (3R,4S)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester
- (3,4)-cis-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-rel-
- t-Butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate
- 1700611-18-2
- CIS-TERT-BUTYL 3-AMINO-4-FLUOROPIPERIDINE-1-CARBOXYLATE
- AKOS025290706
- (3R,4S)-rel-tert-Butyl3-amino-4-fluoropiperidine-1-carboxylate
- MFCD28010921
- AS-53789
- SCHEMBL16633374
- 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-
- 1273565-65-3
- P17118
- CS-0058587
- (3R,4S)-rel-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
- (3R,4S)-3-Amino-1-Boc-4-fluoropiperidine
- MDL： MFCD28010921
- Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-7(11)8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m0/s1
- InChI Key： CVHJEFDRBTZVEL-JGVFFNPUSA-N
- SMILES： F[C@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

Exact Mass: 218.14305602g/mol
Monoisotopic Mass: 218.14305602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.6
XLogP3: 0.8

tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1487-1g	(3R,4S)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester	1700611-18-2	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1487-5g	(3R,4S)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester	1700611-18-2	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1487-500mg	(3R,4S)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester	1700611-18-2	97%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1487-250mg	(3R,4S)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester	1700611-18-2	97%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1487-100mg	(3R,4S)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester	1700611-18-2	97%	100mg	1797.85CNY	2021-05-07
Chemenu	CM363435-100mg	1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-	1700611-18-2	95%+	100mg	$268	2022-09-02
Chemenu	CM363435-250mg	1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-	1700611-18-2	95%+	250mg	$446	2022-09-02
Chemenu	CM363435-1g	1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-	1700611-18-2	95%+	1g	$1070	2022-09-02
abcr	AB495998-100 mg	t-Butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate; .	1700611-18-2		100mg	€292.90	2023-06-15
abcr	AB495998-250 mg	t-Butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate; .	1700611-18-2		250mg	€454.40	2023-06-15